![molecular formula C15H23N3O2S B4750101 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide](/img/structure/B4750101.png)
2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide
Overview
Description
2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide, also known as HBHT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide is not fully understood. However, it is believed that 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide exerts its therapeutic effects by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators and play a key role in the development of various diseases.
Biochemical and Physiological Effects:
2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide has been shown to have a variety of biochemical and physiological effects. It has been found to inhibit the production of prostaglandins, leukotrienes, and other inflammatory mediators. In addition, 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of bacterial and fungal pathogens.
Advantages and Limitations for Lab Experiments
2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide is a relatively stable compound that can be easily synthesized in the laboratory. It has been shown to be effective in a variety of in vitro and in vivo experiments. However, its potential therapeutic applications have not been extensively studied in clinical trials. In addition, the mechanism of action of 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide is not fully understood, which limits its potential use in medicine.
Future Directions
There are several future directions for the study of 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide. One area of research is to further investigate its mechanism of action and to identify its molecular targets. Another area of research is to study the potential therapeutic applications of 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide in various diseases such as cancer, inflammation, and microbial infections. In addition, the development of new analogs of 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide with improved efficacy and safety profiles is an area of active research.
In conclusion, 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It possesses anti-inflammatory, anti-tumor, and anti-microbial properties and has been shown to inhibit the activity of certain enzymes that are involved in the progression of diseases. However, further research is needed to fully understand its mechanism of action and to identify its potential therapeutic applications in medicine.
Scientific Research Applications
2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to possess anti-inflammatory, anti-tumor, and anti-microbial properties. In addition, 2-[4-(heptyloxy)benzoyl]hydrazinecarbothioamide has been shown to inhibit the activity of certain enzymes that are involved in the progression of diseases.
properties
IUPAC Name |
[(4-heptoxybenzoyl)amino]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2S/c1-2-3-4-5-6-11-20-13-9-7-12(8-10-13)14(19)17-18-15(16)21/h7-10H,2-6,11H2,1H3,(H,17,19)(H3,16,18,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTIBVYBTQSBCCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCOC1=CC=C(C=C1)C(=O)NNC(=S)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(4-Heptoxybenzoyl)amino]thiourea | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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